Cas no 1256345-62-6 (2-Borono-6-trifluoromethylbenzoic acid)

• Product Name: 2-Borono-6-trifluoromethylbenzoic acid
• CAS No: 1256345-62-6
• MF: C₈H₆BF₃O₄
• MW: 233.937053203583
• CID: 828236
• Update Time: 2026-04-29

2-Borono-6-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Borono-6-(trifluoromethyl)benzoic acid
• X1812;2-Borono-6-trifluoromethylbenzoic acid;
• 2-Borono-6-trifluoromethylbenzoic acid

Computed Properties

• Exact Mass: 234.03100

Experimental Properties

• PSA: 77.76000
• LogP: 0.08340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Borono-6-trifluoromethylbenzoic acid

Comprehensive Overview of 2-Borono-6-trifluoromethylbenzoic acid (CAS No. 1256345-62-6): Properties, Applications, and Industry Insights

2-Borono-6-trifluoromethylbenzoic acid (CAS No. 1256345-62-6) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a trifluoromethyl group and a boronic acid moiety, making it a versatile building block for Suzuki-Miyaura cross-coupling reactions. With the growing demand for fluorinated compounds in drug discovery, this chemical has become a focal point for researchers exploring bioactive molecules and precision synthesis.

The trifluoromethyl group in 2-Borono-6-trifluoromethylbenzoic acid enhances metabolic stability and lipophilicity, properties highly sought after in the development of small-molecule therapeutics. Recent studies highlight its potential in creating kinase inhibitors and protease-targeting drugs, aligning with the pharmaceutical industry's shift toward personalized medicine. Furthermore, its boronic acid functionality enables efficient C-C bond formation, a critical process in green chemistry initiatives that prioritize atom economy and reduced waste.

From a synthetic chemistry perspective, CAS No. 1256345-62-6 serves as a key intermediate for constructing heterocyclic frameworks. Its compatibility with microwave-assisted synthesis and flow chemistry techniques addresses modern laboratories' needs for high-throughput screening and process intensification. These attributes make it particularly valuable for medicinal chemists optimizing lead compounds with improved ADME profiles (Absorption, Distribution, Metabolism, Excretion).

In material science, this compound's fluorine-rich structure contributes to developing advanced polymers with enhanced thermal and chemical resistance. Industries focused on electronic materials and liquid crystal displays (LCDs) are investigating its derivatives for dielectric layer applications. The compound's ability to modify surface energy properties also shows promise in nanotechnology coatings.

Quality control of 2-Borono-6-trifluoromethylbenzoic acid requires rigorous HPLC analysis and spectroscopic characterization (including 19F-NMR and 11B-NMR). Suppliers must adhere to ICH guidelines for impurity profiling, especially given its pharmaceutical applications. The compound's stability under GMP conditions is frequently discussed in process chemistry forums, reflecting industry concerns about scale-up challenges.

Environmental considerations surrounding fluorinated compounds have prompted research into biodegradation pathways of 1256345-62-6 derivatives. Recent computational chemistry studies employ DFT calculations to predict environmental fate, while enzyme-mediated degradation approaches show potential for sustainable disposal. These developments align with global green chemistry metrics and circular economy principles.

The patent landscape reveals growing interest in 1256345-62-6 applications, particularly in EGFR inhibitor formulations and PET imaging probes. Its radiotracer potential stems from the boron-10 isotope's neutron capture capability, relevant to boron neutron capture therapy (BNCT) research. These cutting-edge applications position 2-Borono-6-trifluoromethylbenzoic acid at the intersection of theranostics and precision oncology.

Market analysts note increasing procurement of CAS No. 1256345-62-6 by CDMOs (Contract Development and Manufacturing Organizations) serving the biotech startup ecosystem. The compound's structure-activity relationship (SAR) data is frequently referenced in AI-driven drug discovery platforms, highlighting its relevance to digital chemistry workflows. Such trends underscore the chemical's role in accelerating hit-to-lead optimization cycles.

Future research directions may explore continuous manufacturing of 2-Borono-6-trifluoromethylbenzoic acid derivatives using automated synthesis platforms. The integration of machine learning for predicting reaction yields could further enhance its utility in combinatorial chemistry. As regulatory agencies emphasize QbD principles (Quality by Design), standardized protocols for this compound's synthesis will likely emerge as a best practice in process analytical technology (PAT).